(2S,3S)-1-Ethyl-2-(1-ethylimidazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid

• IUPAC Name: (2S,3S)-1-ethyl-2-(1-ethylimidazol-2-yl)-5-oxopyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C12H17N3O3/c1-3-14-6-5-13-11(14)10-8(12(17)18)7-9(16)15(10)4-2/h5-6,8,10H,3-4,7H2,1-2H3,(H,17,18)/t8-,10-/m0/s1
• InChI Key: AJLNSCXMPYPORL-WPRPVWTQSA-N
• Canonical SMILES: CCN1C=CN=C1C2C(CC(=O)N2CC)C(=O)O
• Isomeric SMILES: CCN1C=CN=C1[C@@H]2[C@H](CC(=O)N2CC)C(=O)O
• Molecular Formula: C12H17N3O3
• Molecular Weight: 251.28 g/mol

Description

Imidazole and pyrrolidine are both important structures in medicinal chemistry. Imidazole is a five-membered ring structure that is present in many important biological compounds, including histamine and various enzymes. Pyrrolidine is a five-membered ring containing nitrogen, and it is the simplest secondary amine. It is found in many natural alkaloids and is used in organic synthesis.

Synthesis Analysis

The synthesis of imidazole and pyrrolidine derivatives often involves condensation reactions. For example, one study described the synthesis of benzimidazole analogs by condensation of 2-hydroxybenzaldehyde with various substituted ortho phenylenediamine.

Molecular Structure Analysis

The molecular structure of imidazole and pyrrolidine derivatives can be confirmed using various spectroscopic techniques, including IR, 1H and 13C-NMR, and MS spectra.

Chemical Reactions Analysis

The chemical reactions involving imidazole and pyrrolidine derivatives are diverse, depending on the functional groups present in the molecule. They can undergo a variety of reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination.

Physical And Chemical Properties Analysis

The physical and chemical properties of imidazole and pyrrolidine derivatives depend on their specific structures. For example, the melting point, boiling point, and density can vary.

Mechanism of Action

The mechanism of action of imidazole and pyrrolidine derivatives can vary widely depending on their structure and the target they interact with. Some compounds have shown antimicrobial activity and cytotoxicity.

Safety and Hazards

The safety and hazards associated with imidazole and pyrrolidine derivatives depend on their specific structures. Some compounds may be non-toxic, while others may have cytotoxic effects.

Future Directions

The future directions in the study of imidazole and pyrrolidine derivatives could involve the development of new synthesis methods, the discovery of new biological activities, and the design of new drugs.